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Compound of Interest

Compound Name: ICI-204448

Cat. No.: B1674350 Get Quote

Essential Safety and Handling Guide for ICI-
204,448
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of ICI-

204,448, a potent and peripherally selective κ-opioid agonist. The following procedures are

designed to ensure the safety of all laboratory personnel and to minimize environmental

impact. Adherence to these guidelines is essential due to the compound's hazardous

properties.

Chemical and Physical Data
A summary of the key quantitative data for ICI-204,448 is presented below.
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Property Value Source

IUPAC Name

2-(3-[1-([2-(3,4-

dichlorophenyl)acetyl]-

methylamino)-2-pyrrolidin-1-

ylethyl]phenoxy)acetic acid

Wikipedia[1]

CAS Number 121264-04-8 Wikipedia[1]

Molar Mass 465.37 g·mol−1 Wikipedia[1]

Formula C23H26Cl2N2O4 Wikipedia[1]

Purity 95% AK Scientific, Inc. SDS

Hazard Identification and Personal Protective
Equipment (PPE)
ICI-204,448 is a hazardous substance that requires stringent safety measures. The primary

hazards include skin irritation, serious eye irritation, and potential respiratory irritation.[2] There

are no established occupational exposure limits (e.g., OSHA PEL, NIOSH REL, ACGIH TLV),

necessitating the use of comprehensive personal protective equipment and engineering

controls to minimize any potential exposure.[2]

Required Personal Protective Equipment (PPE):
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PPE Category Item
Specifications and
Rationale

Hand Protection Nitrile Gloves

Double-gloving is

recommended to prevent skin

contact. Must be disposable,

powder-free, and latex-free.

Eye Protection Safety Goggles

Tightly fitting safety goggles

are required to protect against

splashes and airborne

particles.[3] Standard safety

glasses are not sufficient.

Body Protection Laboratory Coat

A long-sleeved, closed-front

lab coat is the minimum

requirement. For higher-risk

activities, a disposable, back-

closing gown should be used.

Respiratory Protection N95 or P100 Respirator

A fit-tested respirator is

essential when handling the

powdered form of the

compound to prevent

inhalation of airborne particles.

[4]

Operational Plan: From Receipt to Disposal
A systematic approach to handling ICI-204,448 is crucial for maintaining a safe laboratory

environment. The following workflow outlines the key steps and precautions at each stage.
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Operational Workflow for Handling ICI-204,448

Receiving and Storage

Handling and Preparation

Decontamination and Disposal

Receiving:
- Verify container integrity.

- Log into inventory.

Storage:
- Cool, dry, well-ventilated area.

- Tightly closed container.
- Store locked up.

Don Appropriate PPE:
- Double nitrile gloves

- Safety goggles
- Lab coat/gown

- N95/P100 respirator

Prepare for handling

Weighing and Preparation:
- Use a ventilated enclosure (fume hood).

- Handle away from ignition sources.
- Use anti-static tools.

Solution Preparation:
- Use appropriate solvent.

- Seal containers immediately after use.

Decontamination:
- Clean work surfaces with soap and water.

- Decontaminate all equipment.

After experiment

Waste Disposal:
- Collect all waste in labeled, sealed containers.

- Dispose of as hazardous waste via an approved facility.

Click to download full resolution via product page

Caption: Operational Workflow for Handling ICI-204,448
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Detailed Experimental Protocols
Detailed experimental protocols involving ICI-204,448 should be developed on a case-by-case

basis, incorporating the safety measures outlined in this guide. Key considerations include:

Minimizing Aerosolization: When working with the solid form, take care to minimize dust

generation. Use of a chemical fume hood or other ventilated enclosure is mandatory.[3]

Solvent Selection: Refer to relevant literature or product documentation for appropriate

solvents for solution preparation.

Incompatible Materials: Avoid contact with strong oxidizing agents.[2]

Emergency Procedures:

Skin Contact: Immediately wash the affected area with soap and plenty of water.[5]

Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing.[2]

Inhalation: Move the individual to fresh air and keep them at rest in a position comfortable

for breathing.[2]

In all cases of exposure, seek immediate medical attention.

Disposal Plan
All materials contaminated with ICI-204,448 must be treated as hazardous waste.

Waste Collection: Collect all disposable items (e.g., gloves, pipette tips, vials) in a dedicated,

clearly labeled, and sealed hazardous waste container.

Liquid Waste: Collect unused solutions in a separate, sealed hazardous waste container. Do

not pour down the drain.

Final Disposal: All waste must be disposed of through an approved waste disposal plant in

accordance with local, state, and federal regulations.[2]
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Hierarchy of Controls
To ensure the highest level of safety, a hierarchical approach to hazard control should be

implemented. This prioritizes engineering and administrative controls over reliance on personal

protective equipment alone.

Hierarchy of Controls for ICI-204,448

Elimination
(Most Effective)

Substitution

Engineering Controls:
- Chemical fume hood
- Ventilated enclosures

Administrative Controls:
- Standard Operating Procedures (SOPs)

- Safety training
- Designated work areas

Personal Protective Equipment (PPE):
- Respirators, gloves, goggles, lab coats

(Least Effective)

Click to download full resolution via product page

Caption: Hierarchy of Controls for ICI-204,448

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1674350?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1674350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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